Cas no 267-99-2 (Benzo[1,2-d:4,5-d']bisthiazole)

Benzo[1,2-d:4,5-d']bisthiazole structure
267-99-2 structure
Product Name:Benzo[1,2-d:4,5-d']bisthiazole
CAS No:267-99-2
MF:C8H4N2S2
MW:192.260758399963
CID:839028
PubChem ID:17325439
Update Time:2024-02-29

Benzo[1,2-d:4,5-d']bisthiazole Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-d:4,5-d']bisthiazole
    • Inchi: 1S/C8H4N2S2/c1-5-8(12-3-9-5)2-6-7(1)11-4-10-6/h1-4H
    • InChI Key: JWLNXHODHNBWPR-UHFFFAOYSA-N
    • SMILES: S1C2=CC3=C(C=C2N=C1)SC=N3

Computed Properties

  • Exact Mass: 191.98159048g/mol
  • Monoisotopic Mass: 191.98159048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 82.3Ų
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